molecular formula C12H12BrNO B3242414 6-Bromo-2,3-dihydrospiro[indene-1,2'-pyrrolidin]-5'-one CAS No. 1263279-85-1

6-Bromo-2,3-dihydrospiro[indene-1,2'-pyrrolidin]-5'-one

Cat. No. B3242414
CAS RN: 1263279-85-1
M. Wt: 266.13 g/mol
InChI Key: JZLJBVIVIRZODA-UHFFFAOYSA-N
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Description

6-Bromo-2,3-dihydrospiro[indene-1,2'-pyrrolidin]-5'-one is a useful research compound. Its molecular formula is C12H12BrNO and its molecular weight is 266.13 g/mol. The purity is usually 95%.
The exact mass of the compound 6-Bromo-2,3-dihydrospiro[indene-1,2'-pyrrolidin]-5'-one is 265.01023 g/mol and the complexity rating of the compound is 293. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

1263279-85-1

Molecular Formula

C12H12BrNO

Molecular Weight

266.13 g/mol

IUPAC Name

5-bromospiro[1,2-dihydroindene-3,5'-pyrrolidine]-2'-one

InChI

InChI=1S/C12H12BrNO/c13-9-2-1-8-3-5-12(10(8)7-9)6-4-11(15)14-12/h1-2,7H,3-6H2,(H,14,15)

InChI Key

JZLJBVIVIRZODA-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC(=O)N2)C3=C1C=CC(=C3)Br

Origin of Product

United States

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